Cas no 2680533-91-7 (Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate)

• Product Name: Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate
• CAS No: 2680533-91-7
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• MDL: MFCD34186608
• CID: 5652426
• PubChem ID: 165943542
• Update Time: 2025-05-19

Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate
• 2680533-91-7
• EN300-28230279
• Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate

• MDL： MFCD34186608
• Inchi： 1S/C11H8Cl2N2O2/c1-17-11(16)6-2-3-8-7(4-6)10(13)15-9(5-12)14-8/h2-4H,5H2,1H3
• InChI Key： IDLLICFOJFPMHN-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=O)OC)C=CC2=NC(CCl)=N1

Computed Properties

• Exact Mass: 269.9962829g/mol
• Monoisotopic Mass: 269.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.1Ų

Additional information on Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate

Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate (CAS No. 2680533-91-7): A Key Intermediate in Modern Pharmaceutical Research

Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate, identified by its CAS number 2680533-91-7, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, belonging to the quinazoline family, has garnered considerable attention due to its versatile structural framework, which makes it a valuable building block for the synthesis of various bioactive molecules. The presence of both chloro and chloromethyl substituents on the quinazoline core enhances its reactivity, allowing for further functionalization and diversification in drug discovery efforts.

The quinazoline scaffold is well-documented for its pharmacological significance, with numerous derivatives exhibiting antimicrobial, anticancer, and anti-inflammatory properties. Among these derivatives, compounds featuring chloro and chloromethyl groups have shown particular promise in modulating key biological pathways. The specific arrangement of these substituents in Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate not only contributes to its unique chemical properties but also opens up possibilities for designing novel therapeutic agents with enhanced efficacy and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in cancer progression. Quinazoline derivatives have emerged as potent candidates in this regard, with several compounds already entering clinical trials. The structural features of Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate make it an attractive precursor for generating such inhibitors. For instance, the chloromethyl group can be readily transformed into other functional moieties, such as alcohols or amines, through nucleophilic substitution reactions. This adaptability is crucial for fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates.

Moreover, the compound's ability to serve as a cross-coupling partner in Suzuki-Miyaura or Buchwald-Hartwig reactions further expands its utility in medicinal chemistry. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions on the quinazoline ring, leading to structurally diverse derivatives. Such modifications are often essential for achieving optimal drug-like properties, including improved solubility, metabolic stability, and target binding affinity. The versatility of Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate as a synthetic intermediate has made it a staple in many research laboratories focused on oncology and inflammatory disease research.

The synthesis of Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate typically involves multi-step organic transformations starting from commercially available quinazoline precursors. The introduction of the chloro group at the 4-position can be achieved through electrophilic aromatic substitution reactions, while the chloromethyl functionality is often installed via formylation followed by reduction or direct chlorination methods. These synthetic strategies highlight the compound's accessibility and suitability for large-scale production when required.

Recent advancements in computational chemistry have also played a pivotal role in optimizing the synthesis and application of quinazoline derivatives like Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate. Molecular modeling techniques have been employed to predict the binding modes of these compounds with biological targets, aiding in the rational design of more potent and selective inhibitors. Additionally, machine learning algorithms have been used to identify novel synthetic routes that improve yield and reduce environmental impact. Such innovations underscore the importance of interdisciplinary approaches in modern pharmaceutical research.

The therapeutic potential of derivatives derived from Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate has been explored in several preclinical studies. For example, researchers have synthesized analogs targeting kinases overexpressed in cancer cells, demonstrating significant antitumor activity both in vitro and in vivo. Similarly, modifications aimed at enhancing binding to inflammatory cytokine receptors have yielded compounds with promising anti-inflammatory effects. These findings highlight the compound's broad applicability across different therapeutic areas and reinforce its status as a cornerstone intermediate in drug discovery pipelines.

In conclusion, Methyl 4-chloro-2-(chloromethyl)quinazoline-6-carboxylate (CAS No. 2680533-91-7) represents a critical component in contemporary pharmaceutical research. Its unique structural features and reactivity profile enable the synthesis of diverse bioactive molecules with potential applications ranging from oncology to inflammation management. As our understanding of disease mechanisms continues to evolve, compounds like this will remain indispensable tools for developing next-generation therapeutics that address unmet medical needs.